Cas no 78143-73-4 (2-chloro-4-(2,5-dichlorophenyl)phenol)

• Product Name: 2-chloro-4-(2,5-dichlorophenyl)phenol
• CAS No: 78143-73-4
• MF: C₁₂H₇Cl₃O
• MW: 273.542380571365
• MDL: MFCD03093143
• CID: 1790887
• PubChem ID: 623422
• Update Time: 2025-10-28

2-chloro-4-(2,5-dichlorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(2,5-dichlorophenyl)phenol
• 4-hydroxy-2',3,5'-trichlorobiphenyl
• Phenol, 4-phenyl-2,2',5'-trichloro-
• 4'-hydroxy-2,3',5-trichlorobiphenyl
• AC1LDP1B
• 2',3,5'-Trichloro[1,1'-biphenyl]-4-ol
• 2,5-Dichloro-3'-chloro-4'-hydroxybiphenyl
• 2',3,5'-Trichlorobiphenyl-4-ol
• 4-hydroxy-2',3,5'-trichlorobiphenyl; Phenol, 4-phenyl-2,2',5'-trichloro-; 4'-hydroxy-2,3',5-trichlorobiphenyl; AC1LDP1B; 2',3,5'-Trichloro[1,1'-biphenyl]-4-ol; 2,5-Dichloro-3'-chloro-4'-hydroxybiphenyl; 2',3,5'-Trichlorobiphenyl-4-ol;
• LLQHJUZTHZXMLK-UHFFFAOYSA-N
• DTXSID30347591
• 78143-73-4
• 2-Chloro-4-(2,5-dichlorophenyl)phenol, 95%
• AKOS017550173
• 2',3,5'-Trichloro[1,1'-biphenyl]-4-ol #
• MFCD03093143

• MDL： MFCD03093143
• Inchi： 1S/C12H7Cl3O/c13-8-2-3-10(14)9(6-8)7-1-4-12(16)11(15)5-7/h1-6,16H
• InChI Key： LLQHJUZTHZXMLK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(=C(C=1)Cl)O)Cl

Computed Properties

• Exact Mass: 271.956248g/mol
• Monoisotopic Mass: 271.956248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-4-(2,5-dichlorophenyl)phenol

Introduction to 2-chloro-4-(2,5-dichlorophenyl)phenol (CAS No. 78143-73-4)

2-chloro-4-(2,5-dichlorophenyl)phenol, identified by its Chemical Abstracts Service (CAS) number 78143-73-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a chlorinated phenolic structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple chlorine substituents enhances its reactivity, allowing for diverse functionalization pathways that are critical in drug discovery and development.

The molecular framework of 2-chloro-4-(2,5-dichlorophenyl)phenol consists of a central phenol ring substituted with chlorine atoms at the 2-position and 4-position, as well as a 2,5-dichlorophenyl group at the 4-position. This specific arrangement imparts distinct electronic and steric properties, making it a versatile building block for medicinal chemists. The compound's ability to participate in nucleophilic aromatic substitution reactions, cross-coupling reactions, and other palladium-catalyzed transformations has opened up numerous possibilities for its application in synthesizing complex pharmacophores.

In recent years, the pharmaceutical industry has increasingly focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-chloro-4-(2,5-dichlorophenyl)phenol has emerged as a key intermediate in the synthesis of several promising drug candidates. For instance, researchers have utilized this compound to develop novel antimicrobial agents that target resistant bacterial strains. The chlorinated phenolic core provides a scaffold that can be further modified to enhance binding affinity to biological targets, such as enzymes and receptors involved in infectious diseases.

One of the most notable applications of 2-chloro-4-(2,5-dichlorophenyl)phenol is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of 2-chloro-4-(2,5-dichlorophenyl)phenol, scientists have been able to design inhibitors that selectively target specific kinases, thereby disrupting abnormal signaling pathways associated with these conditions. Preliminary studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases while maintaining high selectivity, reducing the risk of off-target effects.

The synthesis of 2-chloro-4-(2,5-dichlorophenyl)phenol typically involves multi-step organic reactions starting from readily available aromatic precursors. The process often begins with the chlorination of a phenol derivative followed by selective functionalization at specific positions using directed ortho-metalation or other palladium-catalyzed methods. The efficiency and scalability of these synthetic routes are crucial for industrial applications, where large quantities of high-purity material are required for pharmaceutical production.

From a materials science perspective, 2-chloro-4-(2,5-dichlorophenyl)phenol has also shown potential in the development of advanced materials. Its ability to form stable complexes with metal ions makes it useful in designing coordination polymers and metal-organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and separation technologies. The chlorinated aromatic rings provide strong coordination sites for metal centers, enabling the construction of complex architectures with tailored properties.

The environmental impact of synthesizing and using 2-chloro-4-(2,5-dichlorophenyl)phenol is another important consideration. While chlorinated compounds can be effective in many applications due to their stability and reactivity, their environmental persistence raises concerns about potential ecological effects. Researchers are actively exploring greener synthetic methods and biodegradable derivatives to mitigate these issues. For example, recent studies have focused on developing catalytic processes that minimize waste and reduce energy consumption during synthesis.

In conclusion, 2-chloro-4-(2,5-dichlorophenyl)phenol (CAS No. 78143-73-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced material design. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in scientific innovation.